Cas no 957478-22-7 (1-(4-chlorobenzyl)-3-nitro-1H-pyrazole)

1-(4-chlorobenzyl)-3-nitro-1H-pyrazole structure
957478-22-7 structure
Product Name:1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
CAS No:957478-22-7
MF:C10H8ClN3O2
MW:237.642420768738
MDL:MFCD01459887
CID:3053940
PubChem ID:673691
Update Time:2025-09-19

1-(4-chlorobenzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
    • STK399785
    • 957478-22-7
    • 1-(4-chloro-benzyl)-3-nitro-1H-pyrazole
    • MFCD01459887
    • KIEAKQSAUQTYPW-UHFFFAOYSA-N
    • SCHEMBL1865930
    • AK-968/41170438
    • 1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole
    • 1-[(4-chlorophenyl)methyl]-3-nitropyrazole
    • AKOS003262281
    • MDL: MFCD01459887
    • Inchi: 1S/C10H8ClN3O2/c11-9-3-1-8(2-4-9)7-13-6-5-10(12-13)14(15)16/h1-6H,7H2
    • InChI Key: KIEAKQSAUQTYPW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 237.0305042Da
  • Monoisotopic Mass: 237.0305042Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.6Ų

1-(4-chlorobenzyl)-3-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422700-1 g
1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole
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€424.40 2022-03-02
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1-(4-chlorobenzyl)-3-nitro-1H-pyrazole Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:957478-22-7)1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
Order Number:A1195932
Stock Status:in Stock
Quantity:1g/2g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:29
Price ($):1056.0/1680.0/2540.0/3828.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:957478-22-7)1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
A1195932
Purity:99%/99%/99%/99%
Quantity:1g/2g/5g/10g
Price ($):1056.0/1680.0/2540.0/3828.0
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